Cas no 1258640-77-5 (5-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid
• CAS No: 1258640-77-5
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• MDL: MFCD17977170
• CID: 5177861
• Update Time: 2023-11-24

5-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)pentanoic acid
• 5-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)pentanoicacid
• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-
• 5-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid

• MDL： MFCD17977170
• Inchi： 1S/C11H18F3NO4/c1-10(2,3)19-9(18)15-6-4-5-7(8(16)17)11(12,13)14/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： HPBALYPWJLYFON-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)CCCNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids